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Compound of Interest

Compound Name: 3-Bromoquinoline

Cat. No.: B021735

For researchers, scientists, and professionals in drug development, a thorough understanding
of the safety and handling protocols for chemical reagents is paramount. This guide provides a
comprehensive overview of the safety data for 3-bromoquinoline, including its hazards,
handling precautions, and emergency procedures.

Section 1: Chemical Identification and Physical
Properties

3-Bromoquinoline is a substituted quinoline ring system with the molecular formula CoHeBrN.
[11[2][3][4][5] It is a light yellow liquid at room temperature.[6]

Property Value Source
Molecular Weight 208.06 g/mol [11[2][6]
Appearance Yellow Liquid [1112][7]
Melting Point 13-15°C/55.4-59 °F [L121131[4]1[7]
Boiling Point 274 -276°C/525.2-528.8°F  [3][4][7]
Flash Point >112°C/>233.6 °F [11[7]
Density 1.530 - 1.533 g/mL at 25 °C [11[3114]
Solubility No information available [1][2]
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Section 2: Hazard Identification and Classification

3-Bromoquinoline is classified as a hazardous substance.[1] The primary hazards associated
with this chemical are summarized in the table below.

Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 Harmful if swallowed.[1][2][7]
o Harmful in contact with skin.[1]
Acute Toxicity, Dermal Category 4
[21[7]
Acute Toxicity, Inhalation Category 4 Harmful if inhaled.[1][2][7]
: . I Causes skin irritation.[1][2][6]
Skin Corrosion/Irritation Category 2 7]
Serious Eye Damage/Eye Causes serious eye irritation.
I Category 2
Irritation [1112116171
Specific target organ toxicity May cause respiratory
] Category 3 T
(single exposure) irritation.[1][2][6][7]

GHS Pictograms:
e GHSO07: Exclamation Mark
Signal Word: Warning[1][2]

Section 3: Handling and Storage Precautions

Proper handling and storage are crucial to minimize the risks associated with 3-
bromoquinoline.

Handling:
¢ Avoid all personal contact, including inhalation.[8]

e Use only under a chemical fume hood.[1][2][7]
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o Wear appropriate personal protective equipment (PPE), including gloves, protective clothing,
and eye/face protection.[1][2][7][8]

e Wash hands thoroughly after handling.[1][9]

e Do not eat, drink, or smoke when using this product.[1][2][8]

Storage:

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][2][7][10]
» Store away from incompatible materials, such as strong oxidizing agents.[1][2]

o Protect containers from physical damage and check regularly for leaks.[8]

Section 4: Personal Protective Equipment (PPE)

A critical aspect of safely handling 3-bromoquinoline is the consistent and correct use of
personal protective equipment.

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC154270250&countryCode=US&language=en
https://www.fishersci.fr/store/msds?partNumber=10796561&countryCode=FR&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://store.apolloscientific.co.uk/storage/msds/OR300389_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC154270250&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB4220082_EN.htm
https://www.fishersci.com/store/msds?partNumber=AC154270250&countryCode=US&language=en
https://www.fishersci.fr/store/msds?partNumber=10796561&countryCode=FR&language=en
https://store.apolloscientific.co.uk/storage/msds/OR300389_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC154270250&countryCode=US&language=en
https://www.fishersci.fr/store/msds?partNumber=10796561&countryCode=FR&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.capotchem.com/doc/viewmsds_5332-24-1.html
https://www.fishersci.com/store/msds?partNumber=AC154270250&countryCode=US&language=en
https://www.fishersci.fr/store/msds?partNumber=10796561&countryCode=FR&language=en
https://store.apolloscientific.co.uk/storage/msds/OR300389_msds.pdf
https://www.benchchem.com/product/b021735?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b021735?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Handling
3-Bromoquinoline

Personal Protective Equipment (PPE) for 3-Bromoquinoline

Engineering Controls
(Chemical Fume Hood)

andatory

Eye/Face Protection
(Safety Goggles - EN 166)

andatory

Hand Protection
(Nitrile Rubber Gloves)

andatory

Skin and Body Protection
(Protective Clothing)

f exposure limits are exceeded
or irritation occurs

Respiratory Protection
(NIOSH/MSHA approved respirator)

Click to download full resolution via product page

Personal Protective Equipment Workflow
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PPE Type

Specification

Eye/Face Protection

Wear appropriate protective eyeglasses or
chemical safety goggles as described by
OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.[1]

Hand Protection

Wear appropriate protective gloves (Nitrile
rubber is mentioned in one source).[1][7] Inspect

gloves before use.[2][7]

Skin and Body Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure.[1][2][7]

Respiratory Protection

Follow the OSHA respirator regulations found in
29 CFR 1910.134 or European Standard EN
149. Use a NIOSH/MSHA or European
Standard EN 149 approved respirator if
exposure limits are exceeded or if irritation or

other symptoms are experienced.[1]

Section 5: First-Aid Measures

In the event of exposure to 3-bromoquinoline, immediate and appropriate first-aid is critical.
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Immediate First-Aid Actions

Exposure to 3-Bromoquinoline

Do NOT induce vomiting.

Call a physician or poison control center immediately.
Ingestion

( Rinse immediately with plenty of water, also under the eyelids,
Eye Contact k for at least 15 minutes.
\i

Immediate medical attention is required.

A

Skin Contact =( Wash off immediately with plenty of soap and water
Lfor at least 15 minutes. Remove contaminated clothing.
Inhalation

\A

P
L Move to fresh air.

Keep at rest in a comfortable position for breathing. J

Click to download full resolution via product page

First-Aid Response to Exposure
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Exposure Route First-Aid Measures

IF INHALED: Remove victim to fresh air and
keep at rest in a position comfortable for

Inhalation breathing. Immediate medical attention is
required.[1][2] If not breathing, give artificial
respiration.[2][9]

IF ON SKIN: Wash with plenty of soap and
Skin Contact water for at least 15 minutes.[9] Immediate

medical attention is required.[2]

IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if

Eye Contact present and easy to do. Continue rinsing for at
least 15 minutes.[1] Immediate medical attention

is required.[1][2]

IF SWALLOWED: Call a POISON CENTER or
Ingestion doctor/physician if you feel unwell.[1] Do NOT

induce vomiting.[2][9]

Section 6: Fire-Fighting Measures and Accidental
Release

Fire-Fighting Measures:

o Suitable Extinguishing Media: Water spray, carbon dioxide (COZ2), dry chemical, alcohol-
resistant foam.[1]

o Specific Hazards: Thermal decomposition can lead to the release of irritating gases and
vapors, including carbon monoxide (CO), carbon dioxide (CO2), and nitrogen oxides (NOx).

[1]

¢ Protective Equipment: As in any fire, wear a self-contained breathing apparatus (SCBA) with
pressure-demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[1]

Accidental Release Measures:
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e Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as
required.[1][2]

o Environmental Precautions: Should not be released into the environment.[1][2]

e Methods for Containment and Cleaning Up: Soak up with inert absorbent material. Keep in
suitable, closed containers for disposal.[2] For larger spills, prevent spillage from entering
drains or water courses.[8]

Section 7: Stability and Reactivity

¢ Reactivity: None known, based on available information.[1][2]
o Chemical Stability: Stable under normal conditions.[1][2]

» Conditions to Avoid: Incompatible products, excess heat.[1][2]
e Incompatible Materials: Strong oxidizing agents.[1][2]

e Hazardous Decomposition Products: Carbon monoxide (CO), Carbon dioxide (CO2),
Nitrogen oxides (NOx).[1][2]

e Hazardous Polymerization: No information available.[1][2]

Section 8: Toxicological and Ecological Information

Toxicological Information:
¢ The toxicological properties of 3-bromoquinoline have not been fully investigated.[2][9]
e ltis classified as harmful if swallowed, in contact with skin, or if inhaled.[1][7]

e Itis known to cause skin and serious eye irritation, and may cause respiratory irritation.[1][6]

[7]
Ecological Information:

» Ecotoxicity: Do not empty into drains.[2]
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» Persistence and Degradability: No information available.[2]

¢ Bioaccumulative Potential: The partition coefficient (n-octanol/water) log Pow is 3.03,
suggesting a potential for bioaccumulation.[2]

This guide is intended to provide essential safety information for trained professionals. Always
refer to the most current Safety Data Sheet (SDS) from your supplier before handling 3-
bromoquinoline and ensure all local regulations are followed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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